Cas no 865370-16-7 (N-Bocamino-cyano-acetic Acid Ethyl Ester)

• Product Name: N-Bocamino-cyano-acetic Acid Ethyl Ester
• CAS No: 865370-16-7
• MF: C₁₀H₁₆N₂O₄
• MW: 228.245042800903
• MDL: MFCD11616708
• CID: 1095708
• PubChem ID: 12178252
• Update Time: 2025-08-03

N-Bocamino-cyano-acetic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• tert-butyl(ethoxycarbonyl)(cyano)methylcarbamate
• Ethyl N-{[(2-methyl-2-propanyl)oxy]carbonyl}-3-nitriloalaninate
• ETHYL 2-(TERT-BUTOXYCARBONYLAMINO)-2-CYANOACETATE
• Acetic acid, cyano[[(1,1-dimethylethoxy)carbonyl]amino]-, ethyl ester (9CI)
• Ethyl 2-cyano-2-[[(1,1-dimethylethoxy)carbonyl]amino]acetate (ACI)
• N-Bocamino-cyano-acetic acid ethyl ester
• AS-55002
• ETHYL 2-[(TERT-BUTOXYCARBONYL)AMINO]-2-CYANOACETATE
• ethyl 2-cyano-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetate
• AKOS026672284
• KJUZWYMGERWKTL-UHFFFAOYSA-N
• EN300-263310
• DB-370184
• 865370-16-7
• CS-0035554
• MFCD11616708
• Ethyl 2-((tert-butoxycarbonyl)amino)-2-cyanoacetate
• Acetic acid, cyano[[(1,1-dimethylethoxy)carbonyl]amino]-, ethyl ester
• SCHEMBL498653
• W12094
• N-Bocamino-cyano-aceticacidethylester
• SY066567
• ethyl 2-{[(tert-butoxy)carbonyl]amino}-2-cyanoacetate
• N-Bocamino-cyano-acetic Acid Ethyl Ester

• MDL： MFCD11616708
• Inchi： 1S/C10H16N2O4/c1-5-15-8(13)7(6-11)12-9(14)16-10(2,3)4/h7H,5H2,1-4H3,(H,12,14)
• InChI Key： KJUZWYMGERWKTL-UHFFFAOYSA-N
• SMILES： N#CC(C(OCC)=O)NC(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 228.11100700g/mol
• Monoisotopic Mass: 228.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 88.4Ų

Additional information on N-Bocamino-cyano-acetic Acid Ethyl Ester

Comprehensive Overview of N-Bocamino-cyano-acetic Acid Ethyl Ester (CAS No. 865370-16-7): Properties, Applications, and Industry Relevance

N-Bocamino-cyano-acetic Acid Ethyl Ester (CAS No. 865370-16-7) is a specialized organic compound widely utilized in pharmaceutical and fine chemical synthesis. Its unique molecular structure, featuring a Boc-protected amino group and a cyanoacetic acid ethyl ester moiety, makes it a versatile intermediate for constructing complex molecules. Researchers and manufacturers value this compound for its role in peptide synthesis, heterocycle formation, and as a precursor for active pharmaceutical ingredients (APIs).

The growing demand for custom synthesis intermediates in drug discovery has positioned N-Bocamino-cyano-acetic Acid Ethyl Ester as a compound of significant interest. With the pharmaceutical industry's shift toward targeted therapies and small molecule drugs, this ester derivative offers synthetic flexibility that aligns with modern medicinal chemistry approaches. Its CAS number 865370-16-7 serves as a critical identifier for regulatory documentation and quality control protocols.

From a chemical perspective, the Boc (tert-butoxycarbonyl) group provides excellent protection for amines during multi-step syntheses, while the ethyl ester functionality enhances solubility and reactivity. This dual functionality answers frequent search queries about "how to protect amines in peptide synthesis" and "best ester groups for nucleophilic substitution," making it a practical solution for chemists addressing these challenges.

Recent advancements in green chemistry have spurred investigations into more sustainable production methods for intermediates like N-Bocamino-cyano-acetic Acid Ethyl Ester. Industry professionals searching for "environmentally friendly Boc protection methods" or "sustainable esterification techniques" will find this compound's synthetic pathways relevant to current research trends. The compound's stability under various conditions also makes it suitable for high-throughput screening applications.

Quality specifications for CAS 865370-16-7 typically include purity assessments via HPLC, NMR verification of structure, and rigorous testing for residual solvents. These parameters address common purchaser concerns about "how to verify Boc-protected compound purity" and "quality standards for pharmaceutical intermediates." Proper storage conditions—typically cool, dry environments protected from moisture—ensure the compound's longevity, a frequent topic in "chemical storage best practices" discussions.

The compound's role extends beyond traditional pharmaceuticals into emerging fields like bioconjugation chemistry and proteomics research. Its reactive sites enable conjugation with biomolecules, answering search trends about "small molecule-protein conjugation techniques." This versatility explains why N-Bocamino-cyano-acetic Acid Ethyl Ester maintains relevance in both academic and industrial settings.

Supply chain considerations for 865370-16-7 reflect broader industry patterns, with increasing emphasis on reliable sourcing and documentation transparency. Purchasers frequently search for "Boc-protected compound suppliers with COAs" and "GMP-compliant chemical intermediates," highlighting the importance of quality assurance in specialty chemicals. The compound's shelf stability contributes to its popularity compared to more labile alternatives.

Future research directions may explore novel applications of N-Bocamino-cyano-acetic Acid Ethyl Ester in material science and biodegradable polymers, areas generating substantial search traffic regarding "bio-based material precursors." Its structural features suggest potential utility in creating functionalized polymers with specific degradation profiles, aligning with circular economy principles in chemical manufacturing.